Cas no 2301856-06-2 (Acetamide, N-(3-acetyl-2,6-dichloro-4-hydroxyphenyl)-)

• Product Name: Acetamide, N-(3-acetyl-2,6-dichloro-4-hydroxyphenyl)-
• CAS No: 2301856-06-2
• MF: C₁₀H₉Cl₂NO₃
• MW: 262.089360952377
• MDL: MFCD31720168
• CID: 5164945
• Update Time: 2025-06-03

Acetamide, N-(3-acetyl-2,6-dichloro-4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3-acetyl-2,6-dichloro-4-hydroxyphenyl)-

• MDL： MFCD31720168
• Inchi： 1S/C10H9Cl2NO3/c1-4(14)8-7(16)3-6(11)10(9(8)12)13-5(2)15/h3,16H,1-2H3,(H,13,15)
• InChI Key： QROPJUOZAGRYIB-UHFFFAOYSA-N
• SMILES： C(NC1=C(Cl)C=C(O)C(C(C)=O)=C1Cl)(=O)C

Additional information on Acetamide, N-(3-acetyl-2,6-dichloro-4-hydroxyphenyl)-

Acetamide, N-(3-acetyl-2,6-dichloro-4-hydroxyphenyl) and Its Significance in Modern Chemical Research

Acetamide, N-(3-acetyl-2,6-dichloro-4-hydroxyphenyl), with the CAS number 2301856-06-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, exhibits unique chemical properties that make it a valuable candidate for various applications in drug discovery and molecular studies.

The molecular structure of Acetamide, N-(3-acetyl-2,6-dichloro-4-hydroxyphenyl) consists of a benzene ring substituted with an acetyl group at the 3-position, two chlorine atoms at the 2- and 6-positions, and a hydroxyl group at the 4-position. This arrangement imparts distinct reactivity and binding capabilities, making it a versatile intermediate in synthetic chemistry. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its potential as a ligand in various biochemical interactions.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The combination of chloro and hydroxyl substituents in Acetamide, N-(3-acetyl-2,6-dichloro-4-hydroxyphenyl) has been associated with activities that are relevant to inflammation modulation and enzyme inhibition. Preliminary studies have suggested that this compound may interact with specific targets involved in metabolic pathways, offering a promising avenue for further investigation.

One of the most compelling aspects of Acetamide, N-(3-acetyl-2,6-dichloro-4-hydroxyphenyl) is its potential role in developing novel therapeutic agents. Researchers have been particularly interested in its ability to modulate the activity of enzymes such as cytochrome P450s, which are crucial in drug metabolism. The structural features of this compound allow it to engage with these enzymes in a manner that could lead to the development of more effective and selective drugs.

The synthesis of Acetamide, N-(3-acetyl-2,6-dichloro-4-hydroxyphenyl) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for subsequent biological evaluations. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired aromatic framework.

The biological activity of this compound has been the focus of several recent studies. Researchers have investigated its interactions with proteins involved in signal transduction pathways, which are critical for cellular communication. The findings suggest that Acetamide, N-(3-acetyl-2,6-dichloro-4-hydroxyphenyl) may have potential applications in treating conditions related to dysregulated cellular signaling.

In addition to its pharmacological relevance, Acetamide, N-(3-acetyl-2,6-dichloro-4-hydroxyphenyl) has also been explored for its role as a chemical probe in understanding enzyme mechanisms. Its ability to bind to specific enzymatic sites provides insights into how these enzymes function at the molecular level. This information is invaluable for designing inhibitors or activators that can modulate enzymatic activity for therapeutic purposes.

The chemical stability of this compound under various conditions has been another area of interest. Studies have shown that it maintains its structural integrity under controlled temperatures and pH levels, making it suitable for long-term storage and transport. This stability is crucial for ensuring consistent performance in both laboratory settings and potential clinical applications.

The future prospects for Acetamide, N-(3-acetyl-2,6-dichloro-4-hydroxyphenyl) are vast and multifaceted. Ongoing research aims to elucidate its full spectrum of biological activities and explore new synthetic routes that could enhance its production efficiency. Collaborative efforts between chemists and biologists are expected to yield significant advancements in understanding how this compound can be utilized to develop innovative treatments for various diseases.

In conclusion, Acetamide, N-(3-acetyl-2,6-dichloro-4-hydroxyphenyl), CAS number 2301856-06-2, represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for studying enzyme mechanisms and developing new therapeutic agents. As research continues to uncover its potential benefits，this compound is poised to play an important role in advancing our understanding of complex biological systems.